2-(2-Methoxyethoxy)ethyl chloride
Cat. No. B1582337
M. Wt: 138.59 g/mol
InChI Key: JIQXRLOYKOJECL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[c:3]1[nH:4][c:5]2[c:6]([n:7]1)[cH:8][cH:9][cH:10][cH:11]2.[CH3:12][O:13][CH2:14][CH2:15][O:16][CH2:17][CH2:18][Cl:19]>>[CH2:1]([CH3:2])[c:3]1[n:4]([CH2:18][CH2:17][O:16][CH2:15][CH2:14][O:13][CH3:12])[c:5]2[c:6]([n:7]1)[cH:8][cH:9][cH:10][cH:11]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCc1nc2ccccc2[nH]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COCCOCCCl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCc1nc2ccccc2n1CCOCCOC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
